Cas no 13053-82-2 (N-(1,3-thiazol-2-yl)benzamide)

N-(1,3-thiazol-2-yl)benzamide structure
N-(1,3-thiazol-2-yl)benzamide structure
Product Name:N-(1,3-thiazol-2-yl)benzamide
CAS No:13053-82-2
MF:C10H8N2OS
MW:204.248320579529
CID:2906614
PubChem ID:569547
Update Time:2025-04-21

N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-thiazol-2-yl)benzamide
    • N-(1,3-Thiazol-2-yl)benzamide #
    • HMS1422A18
    • HMS2643F11
    • AKOS000638160
    • 2-benzamidothiazole
    • Benzamide, N-(2-thiazolyl)-
    • N-(thiazol-2-yl)benzamide
    • 13053-82-2
    • Z28173683
    • SR-01000358724
    • 2-Benzoylaminothiazole
    • DTXSID901314530
    • MLS000711892
    • SCHEMBL995829
    • IDI1_009645
    • N-(2,3-dihydro-1,3-thiazol-2-ylidene)benzamide
    • N-Thiazol-2-yl-benzamide
    • AKOS005145274
    • SR-01000358724-1
    • W6V
    • Thiazole, 2-benzamido-
    • QFV4CSS5QV
    • IFLab1_003538
    • Benzamide, N-2-thiazolyl-
    • N-2-Thiazolylbenzamide
    • CHEMBL90846
    • DB-084994
    • n-thiazol-2-yl benzamide
    • STK018313
    • SMR000281659
    • F0808-0927
    • Inchi: 1S/C10H8N2OS/c13-9(8-4-2-1-3-5-8)12-10-11-6-7-14-10/h1-7H,(H,11,12,13)
    • InChI Key: SCQBDADQAVXTMZ-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1NC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 204.03573406Da
  • Monoisotopic Mass: 204.03573406Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 70.2Ų

N-(1,3-thiazol-2-yl)benzamide Pricemore >>

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